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Compound of Interest

Compound Name: 1-Methyl-5-nitroindoline

Cat. No.: B098089

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1-methyl-5-nitro-2,3-dihydroindole
(also known as 1-methyl-5-nitroindoline), a heterocyclic compound of interest in medicinal
and synthetic chemistry. Due to a lack of extensive direct studies on this specific molecule, this
document compiles available data and proposes synthetic routes based on established
chemical principles and related literature. It includes key physicochemical properties, detailed
hypothetical experimental protocols for its synthesis, and a discussion of its potential biological
significance in the context of related nitroaromatic and indoline structures. This guide is
intended to serve as a foundational resource for researchers interested in the synthesis and
evaluation of this and similar compounds.

Chemical Identity and Properties

The compound of interest is systematically named 1-methyl-5-nitro-2,3-dihydro-1H-indole. Its
structure consists of a dihydroindole (indoline) core, methylated at the nitrogen atom (position
1) and nitrated at position 5 of the benzene ring.

Table 1: Physicochemical and Computed Properties
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Property Value Source
1-methyl-5-nitro-2,3-

IUPAC Name PubChem
dihydroindole
1-methyl-5-nitroindoline, 2,3-

Synonyms Dihydro-1-methyl-5-nitro-1H- PubChem
indole

CAS Number 18711-25-6 PubChem

Molecular Formula CoH10N202 PubChem

Molecular Weight 178.19 g/mol PubChem

Monoisotopic Mass 178.074227566 Da PubChem
CN1CCC2=C1C=CC(=C2)--

SMILES PubChem
INVALID-LINK--[O-]
INnChI=1S/C9H10N202/c1-10-

InChl 5-4-7-6-8(11(12)13)2-3- PubChem
9(7)10/h2-3,6H,4-5H2,1H3

Topological Polar Surface Area  49.1 A2 PubChem

Complexity 214 PubChem

Hydrogen Bond Acceptor
3 PubChem

Count

Hydrogen Bond Donor Count 0 PubChem

Rotatable Bond Count 0 PubChem

Proposed Synthetic Pathways

While specific literature detailing the synthesis of 1-methyl-5-nitro-2,3-dihydroindole is not
readily available, two primary retrosynthetic pathways are proposed based on common organic
chemistry transformations. These routes are:

» Route A: Reduction of the corresponding aromatic indole, 1-methyl-5-nitro-1H-indole.
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e Route B: N-methylation of the parent indoline, 5-nitroindoline.

The following diagram illustrates these logical synthetic relationships.

Proposed Synthetic Pathways

1-methyl-5-nitro-1H-indole 5-nitroindoline

Route A: Route B:

Reduction N-methylation

1-methyl-5-nitro-2,3-dihydroindole

Click to download full resolution via product page

 To cite this document: BenchChem. [An In-depth Technical Guide to 1-methyl-5-nitro-2,3-
dihydroindole]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b098089#iupac-name-for-1-methyl-5-nitro-2-3-
dihydroindole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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